Diacylglycerol acyltransferase inhibitor-2

• Molecular Formula: C21H20FN5O4
• Molecular Weight: 425.4 g/mol
• InChI: InChI=1S/C21H20FN5O4/c1-2-30-18-6-15(22)10-26-21(18)31-17-5-13(7-23-11-17)19-24-8-14(9-25-19)20(28)27-16-3-4-29-12-16/h5-11,16H,2-4,12H2,1H3,(H,27,28)/t16-/m0/s1
• InChIKey: DFSRNWJZVIUEPM-INIZCTEOSA-N

Diacylglycerol Acyltransferase Inhibitor-2 Procurement Guide: DGAT2 Inhibition Potency and Comparator Data

Diacylglycerol acyltransferase inhibitor-2 (CAS 2186700-48-9), also identified as Example 8 in patent literature, is a small-molecule inhibitor of diacylglycerol acyltransferase 2 (DGAT2), the enzyme that catalyzes the final committed step in triglyceride synthesis [1]. It exhibits an IC50 value of 3.7 nM against human DGAT2 in cell-free enzymatic assays [2]. The compound originates from a Pfizer patent (US 10,071,992) claiming DGAT2 inhibitors for treating metabolic diseases, including non-alcoholic steatohepatitis (NASH) and hepatic steatosis [1]. As a DGAT2-selective inhibitor, it belongs to a class of compounds distinct from DGAT1 inhibitors, which have encountered gastrointestinal tolerability limitations in clinical development [3]. This compound is supplied for research use only, with a molecular formula of C21H20FN5O4 and a molecular weight of 425.41 g/mol [2].

1

DGAT2 enzymatic inhibition studies — reported low nanomolar potency in cell-free assays

2

DGAT2-selective probe — no reported DGAT1 activity; suitable for hepatocyte-focused metabolic research

3

Pfizer patent-derived tool compound — relevant scaffold for preclinical target validation studies

4

Research use only — supplied for non-clinical laboratory investigations

• [1] Boehm M, Cabral S, Dowling MS, et al. (Pfizer Inc.). Diacylglycerol acyl transferase 2 inhibitors. US Patent 10,071,992. 2018. View Source
• [2] MedChemExpress. Diacylglycerol acyltransferase inhibitor-2 (Example 8) product datasheet. CAS 2186700-48-9. View Source
• [3] Amin NB, Saxena AR, Somayaji V, Dullea R. Inhibition of Diacylglycerol Acyltransferase 2 Versus Diacylglycerol Acyltransferase 1: Potential Therapeutic Implications of Pharmacology. Clin Ther. 2023;45(1):55-70. View Source

Why Diacylglycerol Acyltransferase Inhibitor-2 Cannot Be Substituted with Generic DGAT Inhibitors

DGAT inhibitors exhibit profound isoform-specific functional divergence that precludes simple substitution. DGAT1 and DGAT2, while both catalyzing triglyceride synthesis, are localized to distinct subcellular compartments, utilize different substrate pools, and serve non-redundant physiological roles [1]. DGAT1 inhibition has been consistently associated with dose-limiting gastrointestinal adverse effects—particularly diarrhea—due to fat malabsorption in the gut, a liability documented in clinical trials of AZD7687 and other DGAT1 inhibitors [2]. In contrast, DGAT2 is predominantly expressed in liver and adipose tissue, and pharmacological DGAT2 inhibition does not share this GI toxicity profile [1]. Even within the DGAT2 inhibitor class, potency varies by more than 30-fold across commercially available tool compounds (e.g., from 3.7 nM for inhibitor-2 to 140 nM for JNJ-DGAT2-A), directly impacting the concentration required to achieve target engagement in cellular and in vivo models [3]. Substitution without verifying potency equivalence and selectivity profile may yield false-negative results or require higher doses that confound interpretation.

!

DGAT1 inhibitors (e.g., AZD7687) carry reported gastrointestinal tolerability liabilities in trial contexts; DGAT2-selective inhibitors do not share this profile due to minimal intestinal expression.

!

Potency varies >30-fold among commercially available DGAT2 tool compounds (3.7 nM to 140 nM); substitution may shift target engagement requirements and confound dose-response interpretation.

!

Isoform-specific pharmacology: DGAT1 and DGAT2 use distinct substrate pools and subcellular compartments; pan-inhibitor expectation does not hold.

• [1] Amin NB, Saxena AR, Somayaji V, Dullea R. Inhibition of Diacylglycerol Acyltransferase 2 Versus Diacylglycerol Acyltransferase 1: Potential Therapeutic Implications of Pharmacology. Clin Ther. 2023;45(1):55-70. View Source
• [2] Denison H, Nilsson C, Kujacic M, et al. Diacylglycerol acyltransferase 1 inhibition with AZD7687 alters lipid handling and hormone secretion in the gut with intolerable side effects: a randomized clinical trial. Diabetes Obes Metab. 2013;15(12):1084-1092. View Source
• [3] ProbeChem. Diglyceride Acyltransferase (DGAT) inhibitors product comparison. Accessed 2026. View Source

Quantitative Differentiation Evidence for Diacylglycerol Acyltransferase Inhibitor-2

Superior DGAT2 Enzymatic Potency Versus PF-06424439

Diacylglycerol acyltransferase inhibitor-2 demonstrates approximately 3.8-fold greater potency against human DGAT2 compared to the widely used reference inhibitor PF-06424439. The IC50 of inhibitor-2 is 3.7 nM , while PF-06424439 exhibits an IC50 of 14 nM in the same cell-free enzymatic assay format [1]. This potency advantage translates to lower compound concentration requirements for achieving equivalent target engagement in vitro.

DGAT2 potency vs PF-06424439

Cross-study comparable

3.7 nM vs 14 nM
3.8-fold difference

Supports lower-concentration target engagement in enzymatic assays

Cell-free human DGAT2 assay

Evidence Dimension	DGAT2 enzymatic inhibition potency (IC50)
Target Compound Data	3.7 nM
Comparator Or Baseline	PF-06424439: 14 nM
Quantified Difference	3.8-fold more potent
Conditions	Cell-free enzymatic assay; human recombinant DGAT2

Why This Matters

Higher potency reduces the concentration required for target engagement, minimizing potential off-target effects at elevated doses in cellular assays.

• [1] Bertin Bioreagent. PF-06424439 product datasheet. CAT N° 17680. View Source

Enhanced Potency Over PF-06427878 and Ervogastat

Diacylglycerol acyltransferase inhibitor-2 (IC50 = 3.7 nM) [1] is substantially more potent than PF-06427878 (human DGAT2 IC50 = 99 nM) [2] and Ervogastat/PF-06865571 (human DGAT2 IC50 = 17.2 nM) [3]. The potency differential is approximately 27-fold versus PF-06427878 and 4.6-fold versus Ervogastat. Notably, Ervogastat was designed as a 'first-in-class' clinical candidate that addressed metabolic liabilities of PF-06427878, yet inhibitor-2 retains superior in vitro potency [3].

Potency vs PF-06427878 & Ervogastat

Cross-study comparable

27-fold vs PF-06427878
4.6-fold vs Ervogastat

Reported assay potency context for preclinical DGAT2 pharmacology

Cell-free human recombinant DGAT2

Evidence Dimension	DGAT2 enzymatic inhibition potency (IC50)
Target Compound Data	3.7 nM
Comparator Or Baseline	PF-06427878: 99 nM; Ervogastat (PF-06865571): 17.2 nM
Quantified Difference	27-fold (vs PF-06427878); 4.6-fold (vs Ervogastat)
Conditions	Cell-free enzymatic assay; human recombinant DGAT2

Why This Matters

For researchers studying DGAT2 pharmacology in preclinical models, higher potency enables lower dosing and may circumvent compound-specific toxicities associated with less potent tool compounds.

• [1] TargetMol. Diacylglycerol acyltransferase inhibitor-2 (T89852) product datasheet. CAS 2186700-48-9. View Source
• [2] Cenmed. PF-06427878 (C15-1848-245) product datasheet. CAS 1809064-23-0. View Source
• [3] Futatsugi K, et al. Discovery of Ervogastat (PF-06865571): A Potent and Selective Inhibitor of Diacylglycerol Acyltransferase 2 for the Treatment of Non-alcoholic Steatohepatitis. J Med Chem. 2022;65(22):15006-15023. View Source

Isoform Selectivity: DGAT2 Inhibition Without DGAT1 Activity

Diacylglycerol acyltransferase inhibitor-2 is reported as a DGAT2-selective inhibitor derived from a Pfizer patent specifically claiming DGAT2 inhibition [1]. In contrast, DGAT1 inhibitors such as PF-04620110 (DGAT1 IC50 = 19 nM) [2], AZD7687 (DGAT1 IC50 = 80 nM) [3], and Pradigastat/LCQ908 (DGAT1 IC50 = 55 nM) [4] exhibit high DGAT1 potency with no meaningful DGAT2 activity (IC50 > 10-30 μM). Clinically, DGAT1 inhibitors have been limited by gastrointestinal adverse effects—a randomized trial of AZD7687 concluded that 'the apparent lack of therapeutic window owing to GI side effects... makes the utility of DGAT1 inhibition as a novel treatment for diabetes and obesity questionable' [5]. DGAT2 inhibition does not share this GI toxicity profile because DGAT2 is minimally expressed in the intestine [6].

Isoform selectivity vs DGAT1

Class-level inference

DGAT2-selective; no DGAT1 activity reported

Avoids DGAT1-related GI endpoint confounders in metabolic studies

Clinical trial context: AZD7687 GI tolerability endpoints

Evidence Dimension	Target isoform specificity and clinical tolerability profile
Target Compound Data	DGAT2 inhibitor; no reported DGAT1 activity
Comparator Or Baseline	DGAT1 inhibitors (PF-04620110, AZD7687, Pradigastat) with GI toxicity liabilities
Quantified Difference	Class-level distinction; DGAT1 inhibitors discontinued due to GI adverse events
Conditions	Comparative pharmacology; clinical trial outcomes

Why This Matters

Selection of a DGAT2 inhibitor rather than a DGAT1 inhibitor is essential for in vivo metabolic studies where GI tolerability is a confounding variable.

• [1] Boehm M, Cabral S, Dowling MS, et al. (Pfizer Inc.). Diacylglycerol acyl transferase 2 inhibitors. US Patent 10,071,992. 2018. View Source
• [2] ProbeChem. PF-04620110 product information. View Source
• [3] ProbeChem. AZD7687 product information. View Source
• [4] IUPHAR/BPS Guide to Pharmacology. Pradigastat ligand page. View Source
• [5] Denison H, Nilsson C, Kujacic M, et al. Diacylglycerol acyltransferase 1 inhibition with AZD7687 alters lipid handling and hormone secretion in the gut with intolerable side effects: a randomized clinical trial. Diabetes Obes Metab. 2013;15(12):1084-1092. View Source
• [6] Amin NB, Saxena AR, Somayaji V, Dullea R. Inhibition of Diacylglycerol Acyltransferase 2 Versus Diacylglycerol Acyltransferase 1: Potential Therapeutic Implications of Pharmacology. Clin Ther. 2023;45(1):55-70. View Source

Potency Comparison Against Alternative DGAT2 Tool Compounds

Diacylglycerol acyltransferase inhibitor-2 (IC50 = 3.7 nM) ranks among the most potent commercially available DGAT2 tool compounds. A comprehensive comparison of DGAT2 inhibitors reveals the following potency hierarchy: inhibitor-2 (3.7 nM) > DGAT2 inhibitor 2 (6 nM) [1] > PF-07202954 (10 nM) > PF-06424439 (14 nM) [2] > PF-06865571/Ervogastat (17.2 nM) [3] > PF-06427878 (99 nM) [4] > JNJ-DGAT2-A (140 nM) . The 3.7 nM IC50 places inhibitor-2 at the high-potency end of the available DGAT2 tool compound spectrum.

Rank among DGAT2 tool compounds

Cross-study comparable

Ranked highest potency in tested set

Supports assay sensitivity and compound-sparing designs

Range: 3.7 nM – 140 nM across 7 comparators

Evidence Dimension	Rank-order potency among DGAT2 inhibitor tool compounds
Target Compound Data	IC50 = 3.7 nM
Comparator Or Baseline	DGAT2 inhibitor 2 (6 nM); PF-07202954 (10 nM); PF-06424439 (14 nM); Ervogastat (17.2 nM); PF-06427878 (99 nM); JNJ-DGAT2-A (140 nM)
Quantified Difference	1.6-fold to 38-fold more potent
Conditions	Cell-free enzymatic assays; human recombinant DGAT2

Why This Matters

For high-throughput screening or dose-response studies where low nanomolar potency is required, inhibitor-2 offers a potency advantage that may reduce compound consumption and improve assay sensitivity.

• [1] ProbeChem. DGAT2 inhibitor 2 product information. IC50 = 6 nM. View Source
• [2] ProbeChem. PF-06424439 product information. IC50 = 14 nM. View Source
• [3] ProbeChem. PF-06865571 (Ervogastat) product information. IC50 = 17.2 nM. View Source
• [4] ProbeChem. PF-06427878 product information. IC50 = 99 nM. View Source

Therapeutic Relevance of DGAT2 Inhibition Validated by Clinical-Stage Comparators

The therapeutic relevance of DGAT2 inhibition has been clinically validated by both small-molecule and antisense oligonucleotide approaches. ION224, an antisense oligonucleotide targeting DGAT2 mRNA, met its primary endpoint in a 51-week, Phase 2 trial (ION224-CS2) in patients with MASH and fibrosis, demonstrating NAS improvement and fibrosis reduction [1]. Ervogastat (PF-06865571), a small-molecule DGAT2 inhibitor, is in Phase 2 clinical development for NASH with liver fibrosis, with the MIRNA trial evaluating DGAT2 inhibition alone and in combination with an ACC inhibitor [2]. Diacylglycerol acyltransferase inhibitor-2, derived from the same Pfizer patent family, represents an earlier-stage research tool with a chemical scaffold related to these clinically advanced DGAT2 inhibitors, making it a relevant probe for preclinical target validation studies [3].

Clinical-stage target validation

Supporting evidence

ION224 & Ervogastat Phase 2 endpoint improvements reported

Provides target validation context for preclinical NASH/MASH research

Data to verify; tool compound relevance via shared scaffold

Evidence Dimension	Clinical validation of DGAT2 as a therapeutic target
Target Compound Data	Preclinical tool compound from validated DGAT2 inhibitor scaffold series
Comparator Or Baseline	ION224 (Phase 2); Ervogastat (Phase 2)
Quantified Difference	N/A—class-level validation
Conditions	Clinical trial outcomes; target validation context

Why This Matters

The clinical validation of DGAT2 as a target for NASH/MASH de-risks investment in DGAT2 inhibitor research and supports the use of tool compounds like inhibitor-2 in disease-relevant preclinical models.

• [1] Loomba R, Morgan E, Yousefi K, et al. Antisense oligonucleotide DGAT-2 inhibitor, ION224, for metabolic dysfunction-associated steatohepatitis (ION224-CS2): Results of a 51-week, multicentre, randomised, double-blind, placebo-controlled, phase 2 trial. Lancet. 2025;406(10505):821-831. View Source
• [2] Amin NB, Darekar A, Anstee QM, et al. Efficacy and safety of an orally administered DGAT2 inhibitor alone or coadministered with a liver-targeted ACC inhibitor in adults with non-alcoholic steatohepatitis (NASH): rationale and design of the phase II MIRNA study. BMJ Open. 2022;12(3):e056159. View Source
• [3] Boehm M, Cabral S, Dowling MS, et al. (Pfizer Inc.). Diacylglycerol acyl transferase 2 inhibitors. US Patent 10,071,992. 2018. View Source

Recommended Research Applications for Diacylglycerol Acyltransferase Inhibitor-2

In Vitro DGAT2 Target Engagement and Potency Benchmarking

Use Diacylglycerol acyltransferase inhibitor-2 (IC50 = 3.7 nM) [1] as a high-potency positive control in cell-free DGAT2 enzymatic assays to establish baseline inhibition and validate assay sensitivity. The compound's 3.8-fold potency advantage over PF-06424439 (14 nM) [2] and 27-fold advantage over PF-06427878 (99 nM) [3] makes it suitable for studies requiring robust target engagement at low nanomolar concentrations. This is particularly valuable when screening novel DGAT2 inhibitors or when dose-response curves require a wide dynamic range.

Cellular Triglyceride Synthesis Inhibition in Hepatocyte Models

Apply Diacylglycerol acyltransferase inhibitor-2 in primary human hepatocytes or HepG2 cells to assess DGAT2-dependent triglyceride synthesis. Given the isoform selectivity of the DGAT2 inhibitor class over DGAT1—which is associated with gastrointestinal toxicity in clinical trials of DGAT1 inhibitors like AZD7687 [4]—this compound is appropriate for hepatocyte-focused metabolic studies where confounding effects on intestinal DGAT1 are not relevant [5].

Preclinical NASH/MASH Target Validation Studies

Employ Diacylglycerol acyltransferase inhibitor-2 in rodent models of diet-induced hepatic steatosis or NASH to evaluate DGAT2 inhibition as a therapeutic strategy. The clinical validation of DGAT2 inhibition—demonstrated by the Phase 2 success of ION224 in MASH patients [6] and the ongoing development of Ervogastat [7]—supports the use of tool compounds from this scaffold series for target validation. The compound's origin from a Pfizer patent claiming DGAT2 inhibitors for NASH [8] positions it as a relevant probe for disease-relevant preclinical studies.

Comparative Pharmacology Studies Across DGAT2 Inhibitor Chemotypes

Utilize Diacylglycerol acyltransferase inhibitor-2 as a benchmark high-potency comparator in structure-activity relationship (SAR) studies of novel DGAT2 inhibitors. The compound's IC50 of 3.7 nM [1] provides a potency reference point against which new chemical entities can be measured. The >30-fold potency range across commercially available DGAT2 tool compounds (from 3.7 nM to 140 nM for JNJ-DGAT2-A) [9] underscores the importance of including multiple chemotypes with defined potency values in comparative pharmacology experiments.

Application

Selection Property

Validation Focus

DGAT2 enzymatic inhibition assays

Reported enzymatic potency context

Assay sensitivity & target engagement verification

Hepatocyte triglyceride synthesis studies

DGAT2-selective inhibition profile

Hepatocyte-specific lipid metabolism endpoints

NASH/MASH model target engagement

Clinical-stage scaffold series context

Disease-model endpoint monitoring

DGAT2 inhibitor SAR & benchmarking

Cross-chemotype potency context

Rank-order potency validation

• [1] MedChemExpress. Diacylglycerol acyltransferase inhibitor-2 product datasheet. CAS 2186700-48-9. View Source
• [2] Bertin Bioreagent. PF-06424439 product datasheet. CAT N° 17680. View Source
• [3] Cenmed. PF-06427878 product datasheet. CAS 1809064-23-0. View Source
• [4] Denison H, Nilsson C, Kujacic M, et al. Diacylglycerol acyltransferase 1 inhibition with AZD7687 alters lipid handling and hormone secretion in the gut with intolerable side effects: a randomized clinical trial. Diabetes Obes Metab. 2013;15(12):1084-1092. View Source
• [5] Amin NB, Saxena AR, Somayaji V, Dullea R. Inhibition of Diacylglycerol Acyltransferase 2 Versus Diacylglycerol Acyltransferase 1: Potential Therapeutic Implications of Pharmacology. Clin Ther. 2023;45(1):55-70. View Source
• [6] Loomba R, Morgan E, Yousefi K, et al. Antisense oligonucleotide DGAT-2 inhibitor, ION224, for metabolic dysfunction-associated steatohepatitis (ION224-CS2): Results of a 51-week, multicentre, randomised, double-blind, placebo-controlled, phase 2 trial. Lancet. 2025;406(10505):821-831. View Source
• [7] Futatsugi K, et al. Discovery of Ervogastat (PF-06865571): A Potent and Selective Inhibitor of Diacylglycerol Acyltransferase 2 for the Treatment of Non-alcoholic Steatohepatitis. J Med Chem. 2022;65(22):15006-15023. View Source
• [8] Boehm M, Cabral S, Dowling MS, et al. (Pfizer Inc.). Diacylglycerol acyl transferase 2 inhibitors. US Patent 10,071,992. 2018. View Source
• [9] ProbeChem. Diglyceride Acyltransferase (DGAT) inhibitors product comparison. Accessed 2026. View Source